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Peroxynitric acid (HO2NO:), also known as PNA, is a reactive nitrogen species that plays a
crucial role as a reservoir for both hydrogen oxides (HOx) and nitrogen oxides (NOx) in
atmospheric chemistry.[1] Its formation and decomposition pathways are of significant interest
due to their impact on tropospheric ozone formation and the overall oxidative capacity of the
atmosphere.[1] In biological systems, related peroxynitrites (ONOO~™) are known for their potent
oxidizing and nitrating properties, implicated in various physiological and pathological
processes. This guide provides an in-depth technical overview of the core formation and
decomposition mechanisms of peroxynitric acid, complete with quantitative data, detailed
experimental protocols, and pathway visualizations.

Core Formation Pathway

The primary formation route for peroxynitric acid in the gas phase is the termolecular
association reaction of the hydroperoxyl radical (HO2) with nitrogen dioxide (NO2), stabilized by
a third body (M), such as N2 or O2.[1][2][3][4]
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Reaction: HOz2 + NO2 + M & HO2NO:2 + M[2][3]

This reaction is reversible, with the forward reaction being favored at lower temperatures and
higher pressures.[1][4]
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Decomposition Pathways

Peroxynitric acid undergoes decomposition through several key pathways, including thermal
decomposition, photolysis, and reactions with other atmospheric species.

Thermal Decomposition

The thermal decomposition of PNA is a significant loss mechanism, particularly in the lower
troposphere.[1] It is the reverse of the formation reaction, yielding HO2 and NO2.[5]

Reaction: HO2NOz2 + M - HO2 + NO2 + M

The rate of thermal decomposition is highly dependent on temperature.[6][7][8]

Quantitative Data for Thermal Decomposition
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Photolysis

Photodissociation is another critical removal pathway for PNA, especially in the upper
troposphere and lower stratosphere.[8][9] PNA can absorb ultraviolet and near-infrared
radiation, leading to its dissociation.

Reaction: HO2NO2 + hv — Products

The primary products of UV photolysis are the hydroxyl radical (OH) and the nitrogen trioxide
radical (NOs). Infrared photolysis, primarily through the excitation of the OH stretching
overtone, also contributes to its decomposition.[10]

Reaction with Hydroxyl Radicals (OH)

The reaction of peroxynitric acid with hydroxyl radicals is a significant sink for PNA in the
atmosphere.[9]

Reaction: HO2NO2 + OH - Products

The main products of this reaction are water (H20), molecular oxygen (Oz), and nitrogen
dioxide (NO2).[9]

Quantitative Data for Reaction with OH
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Visualizing the Pathways

The following diagrams illustrate the core formation and decomposition pathways of
peroxynitric acid.
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Caption: Formation and major decomposition pathways of peroxynitric acid (HOz2NO2).

Experimental Protocols

The study of peroxynitric acid kinetics often involves its in-situ generation and subsequent
monitoring of its decay or reaction products. Below are generalized methodologies based on
cited literature.
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Synthesis of Peroxynitric Acid

A common laboratory method for the synthesis of PNA involves the reaction of nitronium
tetrafluoroborate (NO2BF4) with concentrated hydrogen peroxide (H202).[11]

Protocol:

« In a nitrogen-purged glove box, slowly add approximately 1 gram of NO2BF4 to 95+% by
weight H20:.

e Maintain the reaction mixture at a low temperature (around 273 K) using a jacketed glass
vessel with circulating chilled water.

 After the synthesis is complete, transfer the mixture to a glass bubbler immersed in an ice
water bath.

e Purge the bubbler with an inert carrier gas (e.g., N2) to introduce the gaseous PNA into the
experimental system. Note that this synthesis produces impurities, primarily H202, which
must be quantified.[11]

Another method involves the reaction of acidified H202 and sodium nitrite (NaNO2).[12]
Protocol:

e Prepare solutions of H202 and NaNO:-.

» Mix the solutions at acidic pH values (ranging from 2.4 to 5.9).[12]

e The in-situ formation of peroxynitrous acid (a related species) and peroxynitric acid occurs,
which can then be used for further study.

Kinetic Measurements using a Flow Tube Apparatus

Flow tubes are frequently used to study the kinetics of gas-phase reactions of PNA.

Experimental Workflow:
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e PNA Introduction: Introduce a known concentration of synthesized PNA into a temperature-
controlled glass flow tube using an inert carrier gas (e.g., Nz at 3-25 torr).[11]

» Reactant Addition: Introduce a known concentration of a reactant (e.g., NO for thermal
decomposition studies or OH radicals) into the flow tube.

» Reaction and Detection: Allow the reaction to proceed along the length of the flow tube.

¢ Monitoring: Use a detection method, such as laser-induced fluorescence (LIF) for OH
radicals or chemical ionization mass spectrometry (CIMS) for PNA and other species, at a
fixed point downstream to measure the concentration of relevant species.[1][9]

» Data Analysis: By varying the reaction time (by changing the flow velocity or the position of
the reactant injector) and the concentrations of the reactants, the rate coefficients can be
determined.
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Caption: Generalized experimental workflow for studying peroxynitric acid kinetics.

Conclusion

This guide has provided a detailed overview of the formation and decomposition pathways of
peroxynitric acid, supported by quantitative data and experimental methodologies. The
equilibrium between the formation of PNA from HO2z and NO2z and its thermal decomposition is
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a critical factor in determining its atmospheric lifetime and its role as a reservoir species.
Photolysis and reactions with other radicals, particularly OH, represent significant loss
mechanisms that influence the atmospheric budgets of HOx and NO«x. The experimental
protocols outlined provide a foundation for researchers to investigate these and other reactions
involving this important atmospheric and potentially biological molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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